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Introduction

Epicillin is a semisynthetic, broad-spectrum beta-lactam antibiotic belonging to the
aminopenicillin subgroup. Accurate in vitro susceptibility testing is crucial for determining its
efficacy against bacterial isolates. A robust quality control (QC) program is fundamental to
ensuring the accuracy and reproducibility of antimicrobial susceptibility testing (AST) results.
This document provides detailed application notes and protocols for establishing and
maintaining a quality control program for epicillin susceptibility testing.

Note on Epicillin-Specific QC Ranges: As of the latest revisions of the Clinical and Laboratory
Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing
(EUCAST) guidelines, specific quality control ranges for epicillin are not provided. Epicillin is
structurally and functionally similar to ampicillin. Therefore, in the absence of epicillin-specific
QC ranges, it is recommended to use the established QC ranges for ampicillin with the
standard QC strains. This approach provides a reliable means to monitor the performance of
the test system.

Recommended Quality Control Strains

The following standard QC strains are recommended for monitoring the accuracy and precision
of epicillin susceptibility testing. These strains are well-characterized and have established,
expected ranges for ampicillin, which will be used as the surrogate for epicillin QC.
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Escherichia coliATCC® 25922™

Staphylococcus aureusATCC® 25923™

Enterococcus faecalisATCC® 29212™

Haemophilus influenzaeATCC® 49247™

Streptococcus pneumoniaeATCC® 49619™

Data Presentation: Quality Control Ranges for
Ampicillin (as a surrogate for Epicillin)

The acceptable QC ranges for ampicillin are summarized in the tables below, based on CLSI
and EUCAST guidelines. Laboratories should ensure their results fall within these ranges to
validate their testing procedures.

Table 1: Quality Control Ranges for Disk Diffusion
(Kirby-Bauer)
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. Antimicrobial Acceptable Zone Acceptable Zone
Quality Control ] . .
- Agent (Disk Diameter (mm) - Diameter (mm) -
i
Content) CLSI EUCAST
Escherichia coli o
Ampicillin (10 pg) 16 - 22 15-22
ATCC® 25922™
Staphylococcus
aureus ATCC® Ampicillin (10 pg) 27-35 N/A
25923™
Enterococcus faecalis .
Ampicillin (10 pg) 17 -23 N/A
ATCC® 29212™
Haemophilus
influenzae ATCC® Ampicillin (10 pg) 13-21 13-21
49247™
Streptococcus . i
) Oxacillin (1 pg) for <19 (Resistant), = 20
pneumoniae ATCC® o ] N/A*
Penicillin Surrogate (Susceptible)
49619™

* EUCAST does not typically recommend disk diffusion for these organism-drug combinations
and prefers MIC determination.

Table 2: Quality Control Ranges for Broth Microdilution
(MIC)
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Quality Control Antimicrobial Acceptable MIC Acceptable MIC
Strain Agent (ng/mL) - CLSI (ng/mL) - EUCAST
Escherichia coli o
Ampicillin 2.0-8.0 2.0-8.0
ATCC® 25922™
Staphylococcus
aureus ATCC® Ampicillin 0.25-1.0 N/A*
25923™
Enterococcus faecalis .
Ampicillin 05-2.0 05-2.0
ATCC® 29212™
Haemophilus
influenzae ATCC® Ampicillin 1.0-4.0 1.0-4.0
49247™
Streptococcus
pneumoniae ATCC® Ampicillin 0.25-1.0 0.25-1.0
49619™

* EUCAST may have different recommendations for specific testing scenarios.

Experimental Protocols

Protocol 1: Kirby-Bauer Disk Diffusion Susceptibility
Testing

This method is based on the principle that an antimicrobial-impregnated disk placed on an agar
surface previously inoculated with a test organism will produce a zone of inhibition. The
diameter of this zone is inversely proportional to the Minimum Inhibitory Concentration (MIC).

Materials:

e Mueller-Hinton agar (MHA) plates (or Haemophilus Test Medium for H. influenzae, and MHA
with 5% sheep blood for S. pneumoniae)

 Epicillin disks (10 pg)
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QC strain cultures

0.85% sterile saline or sterile broth
McFarland 0.5 turbidity standard
Sterile cotton swabs

Incubator (35°C £ 2°C)

Calipers or ruler for measuring zone diameters

Procedure:

Inoculum Preparation:

o Select 3-5 well-isolated colonies of the QC strain from an 18-24 hour agar plate.
o Transfer the colonies to a tube of sterile saline or broth.

o Adjust the turbidity of the suspension to match the 0.5 McFarland standard.
Inoculation of Agar Plate:

o Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension
and rotate it against the side of the tube to remove excess liquid.

o Swab the entire surface of the MHA plate three times, rotating the plate approximately 60
degrees after each application to ensure even coverage.

Application of Antimicrobial Disks:
o Allow the plate to dry for 3-5 minutes.

o Aseptically apply the epicillin (or ampicillin for QC) disk to the center of the inoculated
plate.

o Gently press the disk to ensure complete contact with the agar surface.
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¢ Incubation:

o Invert the plates and incubate at 35°C + 2°C for 16-20 hours in ambient air. For H.
influenzae and S. pneumoniae, incubate in a CO2-enriched atmosphere.

« Interpretation of Results:
o Measure the diameter of the zone of inhibition to the nearest millimeter.

o Compare the measured zone diameter with the acceptable ranges provided in Table 1.

Protocol 2: Broth Microdilution MIC Susceptibility
Testing

This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent
that prevents the visible growth of a microorganism in a broth dilution series.

Materials:

Cation-adjusted Mueller-Hinton broth (CAMHB) (or Haemophilus Test Medium broth for H.
influenzae, and CAMHB with 2-5% lysed horse blood for S. pneumoniae)

 Epicillin stock solution

e 96-well microtiter plates

e QC strain cultures

e 0.85% sterile saline or sterile broth

e McFarland 0.5 turbidity standard

» Pipettes and sterile tips

e Incubator (35°C + 2°C)

Procedure:
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e Preparation of Antimicrobial Dilutions:

o Prepare serial twofold dilutions of epicillin in CAMHB in the wells of a 96-well microtiter
plate to achieve the desired final concentration range.

e Inoculum Preparation:

o Prepare an inoculum of the QC strain as described in the disk diffusion protocol, adjusted
to a 0.5 McFarland standard.

o Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x
1075 CFU/mL in each well.

¢ |noculation:

o Add the standardized inoculum to each well of the microtiter plate containing the
antimicrobial dilutions.

o Include a growth control well (no antibiotic) and a sterility control well (no inoculum).
e Incubation:

o Cover the plates and incubate at 35°C £ 2°C for 16-20 hours in ambient air. For H.
influenzae and S. pneumoniae, incubate in a CO2-enriched atmosphere.

e Interpretation of Results:

o The MIC is the lowest concentration of the antimicrobial agent that completely inhibits
visible growth of the organism.

o Compare the determined MIC value with the acceptable ranges provided in Table 2.

Visualizations
Mechanism of Action and Resistance
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Caption: Mechanism of action of epicillin and bacterial resistance pathways.

Experimental Workflow for Quality Control Testing
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Caption: Workflow for epicillin susceptibility quality control testing.
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 To cite this document: BenchChem. [Application Notes and Protocols for Epicillin
Susceptibility Testing Quality Control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671483#quality-control-strains-for-epicillin-
susceptibility-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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